N-(4-ethylphenyl)-2-(2-methylphenyl)acetamide

• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol
• IUPAC Name: N-(4-ethylphenyl)-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C17H19NO/c1-3-14-8-10-16(11-9-14)18-17(19)12-15-7-5-4-6-13(15)2/h4-11H,3,12H2,1-2H3,(H,18,19)
• InChI Key: BLLKVXMEKVCKSK-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)CC2=CC=CC=C2C

Description

N-(4-ethylphenyl)-2-(2-methylphenyl)acetamide, commonly known as NEP, is an organic compound that belongs to the amide class of chemicals. It is a white crystalline powder that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. NEP is a non-regulated substance that is legal to use for research purposes.

Mechanism of Action

The exact mechanism of action of NEP is not fully understood, but research suggests that it may act as an agonist at the mu-opioid receptor, which is responsible for pain relief. NEP has also been shown to inhibit the reuptake of serotonin and norepinephrine, which are neurotransmitters involved in mood regulation and pain perception.
Biochemical and Physiological Effects:
NEP has been shown to produce significant analgesic effects in animal models of pain. It has also been found to reduce inflammation and swelling in various experimental models of inflammation. NEP has been shown to have a low potential for abuse and addiction, making it an attractive alternative to traditional opioids for pain management.

Advantages and Limitations for Lab Experiments

One of the main advantages of NEP is its non-regulated status, which allows researchers to use it for various laboratory experiments without the need for special permits or licenses. NEP is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of NEP is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for NEP research. One area of interest is the development of new drugs based on the structure of NEP that exhibit improved analgesic properties and reduced side effects compared to traditional opioids. Another area of interest is the use of NEP as a tool for studying the central nervous system and its role in pain perception and mood regulation. Additionally, further research is needed to fully understand the mechanism of action of NEP and its potential interactions with other drugs.

Synthesis Methods

NEP can be synthesized through a multi-step process involving the reaction of 4-ethylbenzoyl chloride with 2-methylphenylamine in the presence of a base such as triethylamine. The resulting intermediate is then treated with acetic anhydride to form the final product, NEP. The purity and yield of the compound can be improved by using various purification techniques such as recrystallization or column chromatography.

Scientific Research Applications

NEP has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been found to exhibit analgesic, anti-inflammatory, and anticonvulsant properties, making it a promising candidate for the development of new drugs targeting these conditions. NEP has also been investigated for its potential use as a local anesthetic and as a tool for studying the central nervous system.